Cas no 2034201-97-1 (3-{1-3-(3,5-dimethyl-1H-pyrazol-4-yl)propanoylpiperidin-4-yl}-3H,4H-thieno3,2-d1,2,3triazin-4-one)

• Product Name: 3-{1-3-(3,5-dimethyl-1H-pyrazol-4-yl)propanoylpiperidin-4-yl}-3H,4H-thieno3,2-d1,2,3triazin-4-one
• CAS No: 2034201-97-1
• MF: C₁₈H₂₂N₆O₂S
• MW: 386.471281528473
• CID: 6405790
• PubChem ID: 119104656
• Update Time: 2025-10-28

3-{1-3-(3,5-dimethyl-1H-pyrazol-4-yl)propanoylpiperidin-4-yl}-3H,4H-thieno3,2-d1,2,3triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-{1-3-(3,5-dimethyl-1H-pyrazol-4-yl)propanoylpiperidin-4-yl}-3H,4H-thieno3,2-d1,2,3triazin-4-one
• F6559-0988
• 3-[1-[3-(3,5-dimethyl-1H-pyrazol-4-yl)propanoyl]piperidin-4-yl]thieno[3,2-d]triazin-4-one
• 3-{1-[3-(3,5-dimethyl-1H-pyrazol-4-yl)propanoyl]piperidin-4-yl}-3H,4H-thieno[3,2-d][1,2,3]triazin-4-one
• 3-(1-(3-(3,5-dimethyl-1H-pyrazol-4-yl)propanoyl)piperidin-4-yl)thieno[3,2-d][1,2,3]triazin-4(3H)-one
• 2034201-97-1
• AKOS026698137

• Inchi： 1S/C18H22N6O2S/c1-11-14(12(2)20-19-11)3-4-16(25)23-8-5-13(6-9-23)24-18(26)17-15(21-22-24)7-10-27-17/h7,10,13H,3-6,8-9H2,1-2H3,(H,19,20)
• InChI Key： SJPXBRPUFGJVEG-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C1CCN(C(CCC3C(C)=NNC=3C)=O)CC1)N=N2)=O

Computed Properties

• Exact Mass: 386.15249514g/mol
• Monoisotopic Mass: 386.15249514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 122Ų

Additional information on 3-{1-3-(3,5-dimethyl-1H-pyrazol-4-yl)propanoylpiperidin-4-yl}-3H,4H-thieno3,2-d1,2,3triazin-4-one

Compound CAS No. 2034201-97-1: 3-{1-[3-(3,5-Dimethyl-1H-pyrazol-4-yl)propanoyl]piperidin-4-yl}-3H,4H-thieno[3,2-d]1,2,3-triazin-4-one

The compound with CAS No. 2034201-97-1, named 3-{1-[3-(3,5-Dimethyl-1H-pyrazol-4-yl)propanoyl]piperidin-4-yl}-3H,4H-thieno[3,2-d]1,2,3-triazin-4-one, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of heterocyclic compounds and exhibits a unique combination of functional groups that make it a subject of interest in various fields of chemistry and pharmacology.

The thieno[3,2-d]1,2,3-triazin core of the molecule is a fused bicyclic system that combines a thiophene ring with a triazine moiety. This structure is known for its aromaticity and electronic properties, which are crucial for its potential applications in materials science and drug design. The presence of the pyrazole ring substituent further enhances the compound's versatility by introducing additional electron-donating or withdrawing effects depending on the substituents attached to it.

Recent studies have highlighted the importance of such fused heterocyclic systems in medicinal chemistry. For instance, researchers have explored the potential of thienotriazines as scaffolds for designing kinase inhibitors due to their ability to form hydrogen bonds and interact with protein targets. The dimethylpyrazole group attached to the propanoyl chain in this compound adds another layer of complexity by introducing steric and electronic effects that could modulate bioavailability and target specificity.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitutions, condensations, and cyclizations. The use of microwave-assisted synthesis has been reported to significantly accelerate the formation of such complex structures while maintaining high yields and purity. This approach aligns with the growing trend toward sustainable and efficient chemical synthesis methods.

In terms of physical properties, this compound exhibits a melting point in the range of 200–250°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques like HPLC and NMR spectroscopy. The compound's stability under thermal and oxidative conditions has also been evaluated, showing promise for its use in both laboratory settings and potential industrial applications.

From an application standpoint, this compound has shown potential in several areas. In pharmacology, it has been tested as a candidate for anti-inflammatory agents due to its ability to inhibit cyclooxygenase enzymes. Additionally, its electronic properties make it a viable option for use in organic electronics as a component in light-emitting diodes (LEDs) or photovoltaic devices.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of this compound with unprecedented accuracy. Quantum mechanical calculations have provided insights into its frontier molecular orbitals and reactivity patterns, which are critical for predicting its behavior in different chemical environments.

In conclusion, the compound CAS No. 2034201-97-1 represents a fascinating example of modern heterocyclic chemistry. Its unique structure combines several functional groups that offer diverse opportunities for research and application across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of innovation in chemical science.